- Method for preparing quinoline derivatives, China, , ,
Cas no 928839-62-7 (5-Bromoquinoline-8-carboxylic acid)
928839-62-7 structure
Product Name:5-Bromoquinoline-8-carboxylic acid
CAS No:928839-62-7
MF:C10H6BrNO2
MW:252.064141750336
MDL:MFCD19689072
CID:1011981
PubChem ID:59292860
Update Time:2024-10-26
5-Bromoquinoline-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromoquinoline-8-carboxylic acid
- 8-Quinolinecarboxylic acid, 5-bromo-
- SMDUUZMMJKRMDS-UHFFFAOYSA-N
- 5-bromo-quinoline-8-carboxylic acid
- BC005088
- AB0027705
- W9570
- ST24029432
- Z1741980400
- 2,2-(2-(mesitylamino)-2-oxoethylazanediyl)diacetic acid
- 5-Bromo-8-quinolinecarboxylic acid (ACI)
- 5-Bromoquinoline-8-carboxylicacid
- SB71537
- Z1269239709
- DTXSID10731459
- SCHEMBL1126280
- AKOS016001750
- DB-368633
- SY107719
- MFCD19689072
- CS-W019095
- EN300-128209
- 928839-62-7
- DS-13129
-
- MDL: MFCD19689072
- Inchi: 1S/C10H6BrNO2/c11-8-4-3-7(10(13)14)9-6(8)2-1-5-12-9/h1-5H,(H,13,14)
- InChI Key: SMDUUZMMJKRMDS-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=CC=CN=2)C(Br)=CC=1)O
Computed Properties
- Exact Mass: 250.95819g/mol
- Monoisotopic Mass: 250.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 2.4
5-Bromoquinoline-8-carboxylic acid Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Sealed in dry,2-8°C
5-Bromoquinoline-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129768-5g |
5-bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 5g |
$535 | 2021-08-05 | |
| Chemenu | CM129768-10g |
5-bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 10g |
$930 | 2021-08-05 | |
| Alichem | A189007806-10g |
5-Bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 10g |
$948.60 | 2023-08-31 | |
| Alichem | A189007806-25g |
5-Bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 25g |
$1680.00 | 2023-08-31 | |
| Alichem | A189007806-100g |
5-Bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 100g |
$3706.70 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ857-200mg |
5-Bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 200mg |
456.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PQ857-50mg |
5-Bromoquinoline-8-carboxylic acid |
928839-62-7 | 98% | 50mg |
181.0CNY | 2021-07-10 | |
| TRC | B928840-50mg |
5-Bromoquinoline-8-carboxylic Acid |
928839-62-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B928840-100mg |
5-Bromoquinoline-8-carboxylic Acid |
928839-62-7 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B928840-500mg |
5-Bromoquinoline-8-carboxylic Acid |
928839-62-7 | 500mg |
$ 295.00 | 2022-06-06 |
5-Bromoquinoline-8-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Water ; 5 °C; 48 h, 25 - 30 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Cobalt diacetate , Copper oxide (CuO) , Tin tetrachloride Solvents: tert-Butanol ; reflux; 7.5 h, reflux
Reference
- Method for preparing 8-quinoline carboxylic acid and its derivatives, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Water ; 2 h, 90 °C
Reference
- Allosteric inhibitors of hepatitis C virus NS5B polymerase thumb domain site II: Structure-based design and synthesis of new templates, Bioorganic & Medicinal Chemistry, 2010, 18(8), 2836-2848
Production Method 4
Reaction Conditions
1.1 Reagents: Chromium trioxide , Sulfuric acid Solvents: Water ; 2 h, 90 °C
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
- Preparation of quinazolines as antivirals for treatment of hepatitis C viral (HCV) infection., World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ; 0 °C
1.2 Reagents: Chromium trioxide ; 70 °C; 1 h, 70 °C; 2.5 h, 80 °C; 80 °C → rt
1.3 Reagents: Water ; 0 °C
1.2 Reagents: Chromium trioxide ; 70 °C; 1 h, 70 °C; 2.5 h, 80 °C; 80 °C → rt
1.3 Reagents: Water ; 0 °C
Reference
- Preparation of substituted quinolinecarboxylic acids as CCR6 modulators, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Silver nitrate Solvents: Tetrahydrofuran , Water ; 10 min, rt; 30 min, rt
Reference
- Preparation of heterocyclic carboxamides as modulators of kinase activity, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine , Water ; 10 min, 110 °C
Reference
- Preparation of quinoline and quinoxaline derivatives as protein tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
5-Bromoquinoline-8-carboxylic acid Raw materials
- Quinoline, 5-bromo-8-(trichloromethyl)-
- 5-Bromo-8-(bromomethyl)quinoline
- 5-Bromo-8-methylquinoline
- 5-Bromoquinoline-8-carbaldehyde
5-Bromoquinoline-8-carboxylic acid Preparation Products
5-Bromoquinoline-8-carboxylic acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
928839-62-7 (5-Bromoquinoline-8-carboxylic acid) Related Products
- 1416438-47-5(5-bromoquinoline-3-carboxylic acid)
- 892874-34-9(7-Bromoquinoline-3-carboxylic acid)
- 860624-90-4(5-Bromo-1H-indole-7-carboxylic acid)
- 219763-87-8(4-Bromoquinoline-6-carboxylic acid)
- 110811-31-9(4-Bromo-1H-indole-3-carboxylic acid)
- 798545-30-9(6-Bromoquinoline-3-carboxylic acid)
- 132664-48-3(methyl 4-bromoquinoline-8-carboxylate)
- 64507-38-6(6-Bromoquinoline-8-carboxylic acid)
- 1416438-29-3(4-bromoquinoline-8-carboxylic acid)
- 1378260-46-8(4-Bromoquinoline-3-carboxylic acid)
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